N-[1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-4-methoxycyclohexanecarboxamide

• IUPAC Name: N-[1-(1-ethyl-3,5-dimethylpyrazol-4-yl)ethyl]-4-methoxycyclohexane-1-carboxamide
• InChI: InChI=1S/C17H29N3O2/c1-6-20-13(4)16(12(3)19-20)11(2)18-17(21)14-7-9-15(22-5)10-8-14/h11,14-15H,6-10H2,1-5H3,(H,18,21)
• InChI Key: XOVDPWVLABDMPR-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)C(C)NC(=O)C2CCC(CC2)OC)C
• Molecular Formula: C17H29N3O2
• Molecular Weight: 307.4 g/mol

Description

The compound “N-[1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-4-methoxycyclohexanecarboxamide” is a complex organic molecule. It contains a pyrazole ring, which is a five-membered ring with three carbon atoms and two nitrogen atoms. The pyrazole ring is substituted with ethyl and dimethyl groups. Additionally, the compound contains a cyclohexane ring, which is a six-membered ring with only carbon atoms, substituted with a carboxamide group and a methoxy group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and rings. The pyrazole ring is aromatic and planar, while the cyclohexane ring can adopt various conformations. The presence of the ethyl, dimethyl, carboxamide, and methoxy groups would further influence the overall structure and properties of the molecule.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The pyrazole ring might undergo electrophilic substitution reactions, while the carboxamide and methoxy groups might be involved in various nucleophilic substitution or condensation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility would be affected by the polar carboxamide and methoxy groups, and its stability would be influenced by the aromatic pyrazole ring.

Mechanism of Action

Without specific context, it’s difficult to predict the mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on its interactions with biological targets in the body.

Future Directions

The study and application of “N-[1-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)ethyl]-4-methoxycyclohexanecarboxamide” would depend on its properties and potential uses. It could be of interest in various fields such as medicinal chemistry, materials science, or synthetic chemistry.